
Technical Support Center: Rhenium(V) Chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Rhenium(V) chloride

Cat. No.: B078131 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with

Rhenium(V) chloride (ReCl₅), with a specific focus on its thermal decomposition.

Troubleshooting Guide: Unexpected Decomposition or
Reaction
Users encountering unexpected decomposition or reactions with Rhenium(V) chloride should

consult the following guide for potential causes and solutions.
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Issue Potential Cause Recommended Action

Sample darkens and becomes

a brown liquid at room

temperature.

Exposure to air and moisture.

Rhenium(V) chloride is highly

sensitive to air and moisture

and will degrade.[1][2] Handle

the compound under an inert,

dry atmosphere (e.g., in a

glovebox). Ensure all

glassware is rigorously dried

before use.

Violent reaction or fuming upon

addition of solvent.

Reaction with water or other

protic solvents.

Rhenium(V) chloride reacts

with water to decompose and

release HCl gas.[1][2] Use only

anhydrous, aprotic solvents.

Ensure solvents are properly

dried and stored before use.

Inconsistent results in thermal

analysis (e.g., TGA, DSC).

1. Contamination of the

sample. 2. Reaction with the

sample pan material. 3.

Inappropriate heating rate.

1. Handle the sample under an

inert atmosphere to prevent

contamination from air or

moisture. 2. Use an inert

sample pan (e.g., platinum,

alumina) and ensure it is clean

and dry. 3. Use a controlled

and appropriate heating rate

(e.g., 5-10 °C/min) to ensure

thermal equilibrium is reached.

Formation of unexpected

rhenium species in reactions.

The age and purity of the

Rhenium(V) chloride can affect

reaction outcomes.[3]

Use freshly purchased or

purified Rhenium(V) chloride

for best results. Purification

can be achieved by

sublimation.[2]

Frequently Asked Questions (FAQs)
What is the decomposition temperature of Rhenium(V) chloride?
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Rhenium(V) chloride does not have a distinct boiling point and is known to decompose upon

strong heating.[4] The thermal decomposition to Rhenium(III) chloride and chlorine gas is a

known method for preparing ReCl₃.[4] While a precise decomposition temperature is not

consistently reported, its melting point is 220 °C.[1][5][6] Decomposition is expected to occur at

temperatures above its melting point. One source indicates a boiling point of 330 °C, which

may be accompanied by decomposition.[7]

What are the decomposition products of Rhenium(V) chloride?

The primary thermal decomposition products are Rhenium(III) chloride (ReCl₃) and chlorine

gas (Cl₂).[7] In the presence of moisture, hazardous decomposition products include metal

oxide fumes, hydrogen chloride gas, and rhenium oxides.[8]

How should Rhenium(V) chloride be handled and stored?

Due to its high reactivity with air and moisture, Rhenium(V) chloride should be handled under

a dry, inert atmosphere such as argon or nitrogen in a glovebox.[8] It should be stored in a

tightly sealed container in a cool, dry place away from oxidizing agents and bases.[8]

What are the main hazards associated with Rhenium(V) chloride?

Rhenium(V) chloride causes skin and serious eye irritation, and may cause respiratory

irritation.[8][9] It is crucial to wear appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat, when handling this compound.[8]

Quantitative Data Summary
The following table summarizes the key physical properties of Rhenium(V) chloride.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b078131?utm_src=pdf-body
https://www.chemeurope.com/en/encyclopedia/Rhenium_trichloride.html
https://www.chemeurope.com/en/encyclopedia/Rhenium_trichloride.html
https://www.chemeurope.com/en/encyclopedia/Rhenium_pentachloride.html
http://www.chemical-suppliers.eu/enp/rhenium-chloride-PX326068
https://winter.group.shef.ac.uk/webelements/compounds/rhenium/rhenium_pentachloride.html
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=4066
https://www.benchchem.com/product/b078131?utm_src=pdf-body
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=4066
https://ltschem.com/msds/ReCl5.pdf
https://www.benchchem.com/product/b078131?utm_src=pdf-body
https://www.benchchem.com/product/b078131?utm_src=pdf-body
https://ltschem.com/msds/ReCl5.pdf
https://ltschem.com/msds/ReCl5.pdf
https://www.benchchem.com/product/b078131?utm_src=pdf-body
https://www.benchchem.com/product/b078131?utm_src=pdf-body
https://ltschem.com/msds/ReCl5.pdf
https://www.fishersci.com/shop/products/rhenium-v-chloride-99-9-metals-basis-thermo-scientific/AA4329404
https://ltschem.com/msds/ReCl5.pdf
https://www.benchchem.com/product/b078131?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula ReCl₅ [1][5]

Molar Mass 363.47 g/mol [1][2]

Appearance
Red-brown or dark-green to

black crystalline solid
[1][6][10]

Density 4.9 g/cm³ [1][5][6]

Melting Point 220 °C (428 °F; 493 K) [1][2][5][6]

Boiling Point Not applicable (decomposes) [1][2][4]

Experimental Protocols
Protocol for Determining Decomposition Temperature
via Thermogravimetric Analysis (TGA)
This protocol outlines a general procedure for determining the decomposition temperature of

Rhenium(V) chloride using TGA.

Objective: To determine the temperature range over which Rhenium(V) chloride undergoes

thermal decomposition.

Materials:

Rhenium(V) chloride

TGA instrument

Inert sample pans (e.g., platinum or alumina)

Glovebox with an inert atmosphere (e.g., argon or nitrogen)

High-purity inert gas for TGA purge (e.g., argon or nitrogen)

Procedure:
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Instrument Preparation:

Ensure the TGA instrument is clean, calibrated, and functioning correctly.

Set up the instrument with a high-purity inert gas purge to maintain an oxygen- and

moisture-free environment.

Sample Preparation (inside a glovebox):

Tare an inert sample pan on a microbalance.

Carefully weigh 5-10 mg of Rhenium(V) chloride into the tared pan.

Record the exact mass of the sample.

Seal the sample in an airtight container for transfer to the TGA instrument.

TGA Measurement:

Quickly transfer the sealed sample pan to the TGA autosampler or furnace, minimizing

exposure to the atmosphere.

Purge the TGA furnace with the inert gas for a sufficient time to remove any residual air

and moisture.

Program the TGA with the following temperature profile:

Equilibrate at 30 °C.

Ramp up to 600 °C at a heating rate of 10 °C/min.

Start the TGA run and record the mass loss as a function of temperature.

Data Analysis:

Plot the percentage of weight loss versus temperature.

The onset temperature of the major weight loss step corresponds to the beginning of the

decomposition.
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The decomposition reaction for ReCl₅ is: 2 ReCl₅(s) → 2 ReCl₃(s) + 2 Cl₂(g). The

theoretical weight loss for this process is the mass of Cl₂ evolved. Compare the observed

weight loss to the theoretical value to confirm the decomposition pathway.

Visualizations

Troubleshooting Rhenium(V) Chloride Decomposition

Start: Unexpected Experimental Outcome
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Degradation

Inconsistent thermal analysis data

Data

Formation of unexpected side products

Reaction

Review handling and storage procedures Check instrument calibration and setup Verify purity and age of ReCl5

Solution: Use inert atmosphere and anhydrous conditions Solution: Use fresh or sublimed ReCl5Solution: Recalibrate and ensure inert conditions
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Click to download full resolution via product page

Caption: Troubleshooting workflow for unexpected Rhenium(V) chloride decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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